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Compound of Interest

Compound Name: Aurantiamide

Cat. No.: B048237 Get Quote

Essential guidance for the safe and compliant disposal of Aurantiamide, ensuring the

protection of personnel and the environment. This document provides immediate safety and

logistical information, including operational and disposal plans, to support researchers,

scientists, and drug development professionals in maintaining a safe laboratory environment.

Safety and Handling Profile
While specific quantitative toxicity data for Aurantiamide is not readily available in the provided

search results, the Safety Data Sheet (SDS) for the closely related Aurantiamide acetate

indicates that it is not classified as a hazardous substance. However, as a matter of best

practice in a laboratory setting, all chemicals should be handled with care.

Data Point Information

CAS Number 58115-31-4

Appearance Solid powder

Hazard Classification Not classified as hazardous

Personal Protective Equipment (PPE) Safety glasses, gloves, lab coat

Primary Route of Exposure Inhalation, ingestion, skin and eye contact

Experimental Protocols: Disposal Workflow
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The proper disposal of Aurantiamide, as with any laboratory chemical, follows a structured

workflow to ensure safety and regulatory compliance. The process begins with the identification

and collection of the waste and culminates in its final disposal by a licensed waste

management service.

On-Site Waste Management

Off-Site Disposal

1. Waste Identification
(Unused/Contaminated Aurantiamide)

2. Segregation
(Non-hazardous solid waste)

3. Containerization
(Labeled, sealed, compatible container)

4. Temporary Storage
(Designated chemical waste area)

5. Waste Pickup
(Licensed contractor)

6. Transportation
(Adherence to transport regulations)

7. Final Disposal
(Incineration or landfill)
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Figure 1. Logical workflow for the proper disposal of Aurantiamide waste.

Step-by-Step Disposal Procedures
Adherence to the following procedural steps is crucial for the safe disposal of Aurantiamide
waste.

1. Waste Identification and Segregation:

Identify all materials contaminated with Aurantiamide, including unused product,

contaminated personal protective equipment (PPE), and any labware (e.g., weighing boats,

pipette tips).

Segregate Aurantiamide waste as non-hazardous solid chemical waste. Do not mix with

hazardous waste streams such as solvents or reactive chemicals.

2. Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting

Aurantiamide waste.

The container must be clearly labeled as "Aurantiamide Waste" or with a similar identifier.

The label should also include the date of initial waste accumulation.

Ensure the container is kept securely sealed when not in use to prevent accidental spills or

exposure.

3. Temporary Storage:

Store the sealed waste container in a designated and well-ventilated chemical waste storage

area.

This area should be away from general laboratory traffic and incompatible materials.

4. Professional Disposal:
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Arrange for the collection of the Aurantiamide waste by a licensed and reputable chemical

waste disposal company.

Provide the waste disposal company with the Safety Data Sheet (SDS) for Aurantiamide to

ensure they have all necessary information for its safe handling and final disposal.

The primary methods of disposal for non-hazardous solid chemical waste are typically

incineration or disposal in a permitted landfill. The final determination will be made by the

waste management facility.

Important Considerations:

Regulatory Compliance: Always adhere to local, state, and federal regulations regarding

chemical waste disposal.[1]

Spill Management: In the event of a spill, avoid generating dust.[2] Wear appropriate PPE,

including a respirator if necessary.[2] Collect the spilled material using an inert absorbent and

place it in a sealed container for disposal.

Environmental Impact: While specific ecotoxicity data for Aurantiamide is limited, it is

prudent to prevent its release into the environment. Do not dispose of Aurantiamide down

the drain or in the regular trash. Improper disposal of pharmaceuticals and chemicals can

lead to environmental contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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